(2E)-3-[(2-fluorophenyl)amino]-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile

• IUPAC Name: (E)-3-(2-fluoroanilino)-2-[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H20FN3S/c1-15(2)11-16-7-9-17(10-8-16)21-14-27-22(26-21)18(12-24)13-25-20-6-4-3-5-19(20)23/h3-10,13-15,25H,11H2,1-2H3/b18-13+
• InChI Key: KHEUCPGDSBUTLV-QGOAFFKASA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC=C3F)C#N
• Isomeric SMILES: CC(C)CC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=CC=C3F)/C#N
• Molecular Formula: C22H20FN3S
• Molecular Weight: 377.5 g/mol
• CAS No.: 476676-47-8

Description

(2E)-3-[(2-fluorophenyl)amino]-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile is a useful research compound. Its molecular formula is C22H20FN3S and its molecular weight is 377.48. The purity is usually 95%.
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Scientific Research Applications

Antitumor Properties

(2E)-3-[(2-fluorophenyl)amino]-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile and its derivatives have shown significant potential in antitumor applications. Fluorinated 2-(4-aminophenyl)benzothiazoles, a class to which this compound belongs, have demonstrated potent cytotoxicity in vitro against certain human breast cancer cell lines, while being inactive against other cell lines like prostate, nonmalignant breast, and colon cells. This selective cytotoxicity indicates a promising avenue for targeted cancer therapy (Hutchinson et al., 2001).

Prodrug Development

The compound's derivatives have been explored in the development of prodrugs. Amino acid conjugation to the exocyclic primary amine function of 2-(4-aminophenyl)benzothiazoles has been employed to overcome drug lipophilicity limitations, leading to water-soluble, chemically stable prodrugs. These prodrugs can rapidly and quantitatively revert to their parent amine in vivo, showing potential for clinical evaluation in cancer treatment (Bradshaw et al., 2002).

Fluorescence and Biological Activity

Derivatives of this compound have been studied for their unique fluorescence properties and biological activity. For instance, some 1,3,4-thiadiazole derivatives exhibit dual fluorescence effects and significant pharmacological potential, making them potential candidates for fluorescence probes or pharmaceuticals with antimycotic properties (Budziak et al., 2019).

Radioisotope Labeling

The compound has been used in the synthesis of radioisotope-labeled versions for research purposes. These labeled compounds can serve as radiotracers for studies on metabolism, residue, and environmental behavior, employing radioisotope tracing techniques (Yang et al., 2018).